![molecular formula C10H22N2O3 B2893261 tert-butyl N-[2-(2-aminoethoxy)ethyl]-N-methylcarbamate CAS No. 436857-02-2](/img/structure/B2893261.png)
tert-butyl N-[2-(2-aminoethoxy)ethyl]-N-methylcarbamate
Overview
Description
“tert-butyl N-[2-(2-aminoethoxy)ethyl]-N-methylcarbamate” is a chemical compound with the CAS Number: 436857-02-2 . It has a molecular weight of 218.3 and is typically stored at room temperature . The compound is in liquid form .
Synthesis Analysis
The synthesis of similar compounds involves the use of DiPEA (diisopropylethylamine) as a base to catalyze the reaction . The compound 2-(2-aminoethoxy)ethanol (NH2-PEG2-OH) is used as a raw material . After a period of reaction, extraction, washing, and concentration processes are carried out to obtain the pure product .Molecular Structure Analysis
The IUPAC name of the compound is tert-butyl (2-(2-aminoethoxy)ethyl) (methyl)carbamate . The InChI code is 1S/C10H22N2O3/c1-10(2,3)15-9(13)12(4)6-8-14-7-5-11/h5-8,11H2,1-4H3 .It is a liquid at room temperature . The predicted density is 1.033±0.06 g/cm3 .
Scientific Research Applications
Synthesis and Characterization : The compound has been used as a precursor in the study of new classes of foldamers based on aza/α-dipeptide oligomerization. The molecule exhibits an extended conformation, stabilized by intermolecular hydrogen bonding (Abbas et al., 2009).
Biological Activity : It serves as an important intermediate in synthesizing biologically active compounds like omisertinib (AZD9291). A rapid synthetic method has been established for this compound, demonstrating its significance in medicinal chemistry (Zhao et al., 2017).
Utility in Organic Synthesis : The compound is utilized in the intermolecular Sharpless aminohydroxylation reaction. It acts as a nitrogen source reagent for this process, demonstrating its versatility in organic synthesis (Harris et al., 2011).
Environmental Applications : Related compounds like methyl tert-butyl ether (MTBE) have been studied for their environmental impact, particularly their degradation and fate in environmental settings. This research is crucial for understanding the ecological implications of such compounds (Fayolle et al., 2001).
Fuel Oxygenates : Compounds like ethyl tert-butyl ether (ETBE) synthesized from tert-butyl alcohol and related to tert-butyl N-[2-(2-aminoethoxy)ethyl]-N-methylcarbamate, have been analyzed for their role as gasoline oxygenates and their solubility in water, which is crucial for assessing their environmental transport and fate (Gonzalez-Olmos & Iglesias, 2008).
Catalytic Synthesis : The compound has been used in the non-acid catalytic synthesis of ethers like MTBE, demonstrating its role in facilitating chemical transformations under mild conditions (Shi et al., 2003).
Safety and Hazards
The compound is classified under GHS05 and GHS07 hazard pictograms . The signal word is “Danger” and it has hazard statements H315, H318, H335 . These indicate that the compound causes severe skin burns and eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing fumes, mist, spray, vapors, and washing skin thoroughly after handling .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of proteolysis targeting chimeras (protacs) . PROTACs are designed to bind to specific target proteins and an E3 ubiquitin ligase, leading to the degradation of the target proteins .
Mode of Action
Based on its structural similarity to other compounds used in protacs, it may function as a linker molecule, facilitating the interaction between the target protein and the e3 ubiquitin ligase . This interaction leads to the ubiquitination and subsequent degradation of the target protein .
Biochemical Pathways
The compound may be involved in the ubiquitin-proteasome system, a crucial pathway for protein degradation . By facilitating the degradation of specific proteins, it could influence various biochemical pathways depending on the function of the target protein .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific target proteins and their roles within the cell . By facilitating the degradation of these proteins, the compound could influence a variety of cellular processes.
properties
IUPAC Name |
tert-butyl N-[2-(2-aminoethoxy)ethyl]-N-methylcarbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O3/c1-10(2,3)15-9(13)12(4)6-8-14-7-5-11/h5-8,11H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAOJUCBTEYZBEI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CCOCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
436857-02-2 | |
Record name | tert-butyl N-[2-(2-aminoethoxy)ethyl]-N-methylcarbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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